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Compound of Interest

Compound Name: ADOS

Cat. No.: B8022684

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in improving and
maintaining inter-rater reliability in the administration of the Autism Diagnostic Observation
Schedule, Second Edition (ADOS-2).

Troubleshooting Guides

This section addresses specific issues that may arise during ADOS-2 administration and
scoring, potentially impacting inter-rater reliability.
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. Suggested
Issue ID Problem Potential Cause(s) _
Solution(s)
Conduct a consensus
coding meeting to
o ) review the specific
Varying interpretations )
) ) items in the ADOS-2
Consistent of coding
) o ) manual.Refer to
disagreement on criteria."Scorer drift" .
- ) ) official ADOS-2
IRR-001 specific ADOS-2 items  over time.[1] o ]
) training materials and
during consensus [2]Incomplete ]
) ) videos.[3][4]Schedule
scoring. understanding of
) a "booster" or
subtle behaviors. o
"refresher” training
session with a
certified trainer.[2][5]
Increase the
o _ frequency of double-
Insufficient practice )
) o ] scoring
with administration o ) )
] administrations with
and scoring.Lack of )
o o ] an already reliable
Difficulty achieving the  consistent feedback ) )
) examiner.[1][7]Video
80% agreement from a reliable o )
IRR-002 ) record administrations
threshold for research  examiner.[1] ) )
o ) ] for detailed review
reliability. [6]Misunderstanding
] and feedback.
of standardized
o ) [2]Focus on one
administration )
module at a time to
procedures.[7] o )
master administration
and coding nuances.
IRR-003 Inter-rater reliability Natural "drift" in Implement a regular

declines over the

course of a long study.

scoring practices
without regular
calibration.[2]
[5]Introduction of new
raters without
adequate reliability

training.Lack of a

double-scoring
schedule (e.g., one of
every 5-10
administrations).[1]
[7]Hold periodic
consensus meetings
to review challenging

cases.Ensure all new
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structured fidelity raters complete the

monitoring plan. full research reliability
training process
before contributing
data.[6]

Review Module 4-

o specific training
Difficulty _
) o videos and
differentiating subtle
) o examples.Focus on
social communication , _
) ] integrating both verbal
impairments.Over-
) o ) and non-verbal
Discrepancies in reliance on verbal ) o
) behaviors for a holistic
IRR-004 scoring verbally fluent  content versus non- )
o assessment.Establish
individuals (Module 4).  verbal
T clear, consensus-
cues.Subjectivity in _
o driven examples of
coding items related )
o behaviors that
to insight and
] ) correspond to each
reciprocity. o
code for subjective

items.

Frequently Asked Questions (FAQS)
Training and Achieving Reliability

Q1: What are the necessary steps to become research reliable on the ADOS-2?

To achieve research reliability on the ADOS-2, you must first complete both an
Introductory/Clinical training workshop and an Advanced/Research training workshop.[1][6]
Following the advanced training, you must demonstrate proficiency in both standardized
administration and accurate coding. This is typically achieved by reaching at least 80%
agreement on coding with a certified trainer or an already reliable examiner on a series of

administrations.[6][7]
Q2: Can | establish reliability with a colleague at my own research site?

Yes, you can establish "on-site reliability” with a colleague who has already achieved
independent research reliability with a certified trainer.[2] This requires working at the same
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physical site and having frequent contact to discuss administration and coding.[1][6] You must
achieve 80% agreement on both the protocol and the algorithm across three consecutive
administrations for Modules T/1/2 and three for Modules 3/4.[2]

Q3: What is "scorer drift" and how can we prevent it?

"Scorer drift" refers to the tendency for even experienced examiners to gradually deviate from
standardized scoring procedures over time if they do not regularly recalibrate with other reliable
raters.[1][2] To prevent this, it is recommended to regularly double-score administrations with
other reliable coders and hold consensus meetings to discuss any discrepancies.[5][7]
Attending periodic "refresher" or "booster" trainings is also highly recommended.[2]

Scoring and Administration

Q4: How often should we be conducting reliability checks during a study?

For research projects, it is recommended to double-score and reassess reliability with other
reliable coders for approximately 10% of administrations, or about one in every 5 to 10
administrations.[1][2][7] The frequency may depend on how often the instrument is
administered.

Q5: What should we do if we consistently disagree on the coding of a specific behavior?

If consistent disagreements arise, the first step is to consult the ADOS-2 manual for the specific
coding criteria. It is also helpful to review training materials and videos of consensus-coded
administrations. If the disagreement persists, consider scheduling a consultation with an
ADOS-2 trainer to clarify the coding conventions for that particular behavior.

Q6: Are there different reliability standards for clinical versus research use?

While establishing research reliability is highly recommended for all users to ensure accurate
administration and scoring, it is a mandatory requirement for those using the ADOS-2 for
research purposes to ensure data is comparable across different sites and studies.[2][6] For
clinical purposes, while not required, achieving research reliability enhances the quality and
consistency of assessments.[6]

Experimental Protocols
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Protocol for Establishing Initial Inter-Rater Reliability

This protocol outlines the steps for a new examiner to achieve research reliability with an
established, reliable examiner.

o Prerequisites: The trainee must have completed both the ADOS-2 Introductory/Clinical and
Advanced/Research training workshops.[2][8]

o Observation: The trainee observes the reliable examiner administering at least one of each
of the four ADOS-2 modules.

o Supervised Administration: The trainee administers each of the four modules under the direct
observation of the reliable examiner, who provides feedback on the standardization of
administration.

e Independent Scoring: The trainee and the reliable examiner independently score a series of
live or videotaped ADOS-2 administrations.

o Consensus Meetings: After each independent scoring, a consensus meeting is held to
compare codes on an item-by-item basis and discuss any discrepancies.

 Reliability Calculation: Agreement is calculated for both the protocol and the algorithm. The
trainee must achieve 80% or greater agreement with the reliable examiner on three
consecutive administrations of Modules 1/2 and three consecutive administrations of
Modules 3/4.[1][6]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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